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Introduction

Lactosylceramide (LacCer), a glycosphingolipid composed of a ceramide backbone and a
lactose head group, is a critical intermediate in the biosynthesis of a wide array of complex
glycosphingolipids. Beyond its structural role, LacCer functions as a bioactive lipid second
messenger, implicated in a variety of cellular processes including inflammation, cell
proliferation, and signal transduction.[1] Dysregulation of LacCer metabolism has been
associated with several pathological conditions, including cancer and inflammatory diseases.[2]
[3] Immunohistochemistry (IHC) is a powerful technique to visualize the distribution and
abundance of LacCer in tissue sections, providing valuable insights into its role in disease
pathogenesis and as a potential biomarker.

This document provides detailed application notes and protocols for the successful
immunostaining of Lactosylceramide in formalin-fixed, paraffin-embedded (FFPE) tissue
sections.

Data Presentation

The following table summarizes the observed changes in Lactosylceramide expression in
colorectal cancer and inflammatory bowel disease based on immunohistochemical and
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biochemical studies.
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Signaling Pathway of Lactosylceramide

Lactosylceramide is a key signaling molecule that can be synthesized through the action of

B-1,4-galactosyltransferases (3-1,4-GalT) which add a galactose moiety to glucosylceramide.

[1] Various external stimuli can activate LacCer synthase, leading to the generation of LacCer.

This, in turn, can trigger downstream signaling cascades, primarily through the production of

reactive oxygen species (ROS) and the activation of inflammatory pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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